(1R,3s)-adamantan-1-yl(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride
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Description
(1R,3s)-adamantan-1-yl(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C25H33ClN4O and its molecular weight is 441.02. The purity is usually 95%.
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Scientific Research Applications
Biomimetic Chelating Ligand Precursors
- Synthesis and Characterization : A study by Gaynor et al., 2023 described the synthesis of a compound closely related to the query molecule. This compound, prepared through a multi-step process, is identified as a potential precursor to biomimetic chelating ligands.
Antimicrobial Activity
- Synthesis and Antimicrobial Screening : The synthesis of various piperazine derivatives, including those related to the query molecule, and their antimicrobial properties were investigated in studies such as by Patel, Agravat, & Shaikh, 2011 and Gan, Fang, & Zhou, 2010. These compounds exhibited variable and significant antibacterial and antifungal activities.
Anti-Inflammatory and Antituberculosis Properties
- Novel Adamantane Derivatives : A study by Kalita et al., 2015 synthesized novel adamantane-tetrahydropyrimidine hybrids, showing promising anti-inflammatory activities.
- Anticancer and Antituberculosis Studies : Research by Mallikarjuna, Padmashali, & Sandeep, 2014 focused on derivatives of piperazin-1-yl methanone for potential anticancer and antituberculosis applications.
Inhibitory Effects on Heme Oxygenase-1
- Structural Insights for Inhibitor Design : Rahman et al. (2008) provided a structural analysis of how a related inhibitor binds to heme oxygenase-1, offering insights for future inhibitor design Rahman et al., 2008.
Pharmaceutical Applications
- Synthesis and Pharmacological Evaluation : A study by Kumar et al., 2017 synthesized novel piperazine derivatives and evaluated their antidepressant and antianxiety activities.
Corrosion Inhibition
- Organic Inhibitors for Mild Steel Corrosion : Research by Singaravelu, Bhadusha, & Dharmalingam, 2022 explored the use of organic inhibitors, including piperazin-1-yl methanone derivatives, for corrosion protection of mild steel in acidic media.
Properties
IUPAC Name |
1-adamantyl-[4-[1-(4-methylphenyl)imidazol-2-yl]piperazin-1-yl]methanone;hydrochloride |
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InChI |
InChI=1S/C25H32N4O.ClH/c1-18-2-4-22(5-3-18)29-7-6-26-24(29)28-10-8-27(9-11-28)23(30)25-15-19-12-20(16-25)14-21(13-19)17-25;/h2-7,19-21H,8-17H2,1H3;1H |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJEZSNZLHOSVJM-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C=CN=C2N3CCN(CC3)C(=O)C45CC6CC(C4)CC(C6)C5.Cl |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33ClN4O |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.0 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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